Cas no 57-48-7 (D-Fructose)

D-Fructose, also known as levulose or fruit sugar, is a naturally occurring monosaccharide and a key ketohexose. It exhibits high solubility in water and possesses a sweetness approximately 1.5 times that of sucrose. As a reducing sugar, D-Fructose participates in Maillard reactions, making it valuable in food science and industrial applications. Its low glycemic index and metabolic pathway independent of insulin render it suitable for specialized dietary formulations. In pharmaceutical contexts, D-Fructose serves as an excipient or energy source in parenteral nutrition. The compound’s hygroscopicity and compatibility with other sugars enhance its utility in stabilizing formulations and controlling crystallization in confectionery products.

D-Fructose structure

Product name:D-Fructose

CAS No:57-48-7

MF:C₆H₁₂O₆

MW:180.1559

MDL:MFCD00148910

CID:33663

PubChem ID:5984

D-Fructose Chemical and Physical Properties

Names and Identifiers

- D-Fructose
- fructose, pure
- b-D-Fructose (1.04007)
- D-(-)-Fructose for analysis
- D-Levulose
- HPC
- Fruit sugar
- D-(-)-FRUCTOSE
- D(-)Fructose
- D(-)-Fructose
- D-(−)-Fructose
- Fructose
- FRUCTOSE, D-(-)-(RG)
- FRUCTOSE, D-(-)-(RG) PrintBack
- Lev u lose
- Fructo oligosaccharide
- 1,3,4,5,6-pentahydroxyl-2-hexanone
- fructose powder
- fructosteril
- Frutabs
- keto D-fructose
- laevoral
- laevosan
- levugen
- D-(-)-Levulose
- (3S,4R,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
- Furucton
- Nevulose
- arabino-Hexulose
- Sugar, fruit
- Fructose, D-
- Krystar 300
- keto-D-fructose
- Fructose solution
- DL-Fructose
- Fructon
- Methose
- Levulosa
- Levulosa Baxter
- Levulosa Braun
- Apir Levulosa
- Levulosa Mein
- Levulosa Ibys
- Levulosa Ife
- Levulosado Braun
- D(-)-Fructose
- High fructose syrup
- L-lyxo-2-hexulose
- D-Psicose
- (3R,4R,5S)-1,3,4,5,6-pentahydroxyhexan-2-one
- keto-L-tagatose
- MLSMR
- MLS001361377
- SMR000857390
- D-()-Fructose
- D-(−)-Fructose,98%
- MDL： MFCD00148910
- Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5-,6-/m1/s1
- InChI Key： BJHIKXHVCXFQLS-UYFOZJQFSA-N
- SMILES： O([H])[C@@]([H])([C@@]([H])(C(C([H])([H])O[H])=O)O[H])[C@@]([H])(C([H])([H])O[H])O[H]
- BRN： 1239004

Computed Properties

Exact Mass: 180.06300
Monoisotopic Mass: 180.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 118
Surface Charge: 0
Tautomer Count: 6
XLogP3: -3.839

Experimental Properties

Color/Form: White cryst.
Density: 1.59
Melting Point: 119-122 °C (dec.) (lit.)
Boiling Point: 440.1°C at 760 mmHg
Flash Point: 220.0±28.7 °C
Refractive Index: -92 ° (C=4, H2O)
PH: 5.0-7.0 (25℃, 0.1M in H2O)
Solubility: H2O: 1 M at 20 °C, clear, colorless
Water Partition Coefficient: 3750 g/L (20 ºC)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
PSA: 118.22000
LogP: -3.37720
Optical Activity: [α]20/D −92±2°, 1 hr, c = 10% in H2O
Sensitiveness: Easily absorb moisture
Specific Rotation: -92.25 º (c=10,H2O,on dry sub.)
Solubility: It is easily soluble in water and hot acetone. 1g of the product is soluble in 15ml of ethanol, 14ml of methanol, pyridine, ethylamine and methylamine, and slightly soluble in cold acetone.
Vapor Pressure: 0.0±2.4 mmHg at 25°C
pka: pKa (18°): 12.06
Merck: 4273

D-Fructose Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： S24/25: prevent skin and eye contact.
Safety Instruction： S24/25
FLUKA BRAND F CODES：3
RTECS：LS7120000
Hazardous Material Identification：
TSCA：Yes
Safety Term：S24/25
Storage Condition：room temp
Risk Phrases：R34

D-Fructose Customs Data

HS CODE：17025000
Customs Data：

China Customs Code:
17025000

D-Fructose Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-218371-0.05g	(3S,4R,5R)-1,3,4,5,6-pentahydroxyhexan-2-one	57-48-7	95.0%	0.05g	$19.0	2025-02-20
DC Chemicals	DCG-056-20 mg	D(-)-Fructose	57-48-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY006687-1000g	D-(-)-Fructose	57-48-7	≥98%	1000g	¥81.00	2024-07-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	F0550000		57-48-7			￥1556.7	2023-01-14
Omicron Biochemicals	FRU-026-0.10g	D-[UL-2H7]fructose	57-48-7		0.10g	$195	2024-07-19
Omicron Biochemicals	FRU-045-0.10g	D-[5-18O]fructose	57-48-7		0.10g	$805	2024-07-19
Omicron Biochemicals	FRU-037-0.10g	D-[1,2-13C2]fructose	57-48-7		0.10g	$250	2024-07-19
Omicron Biochemicals	FRU-014-1.0g	D-[4-2H]fructose	57-48-7		1.0g	$2960	2024-11-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D809612-100g	D-Fructose	57-48-7	99%	100g	￥39.00	2022-01-14
Omicron Biochemicals	FRU-030-0.25g	D-[1-pro-R-2H]fructose	57-48-7		0.25g	$275	2024-07-19

D-Fructose Production Method

Synthetic Routes 1

50-99-7

57-48-7

526-95-4

6556-12-3

144-62-7

Reaction Conditions

1.1R:H2O2, C:Cu, S:H2O, 20 min, 160°C

Reference

: Sustainable production of gluconic acid and glucuronic acid via microwave-assisted glucose oxidation over low-cost Cu-biochar catalysts

By Zhang, Qiaozhi et al, Green Chemistry, 2022, 24(17), 6657-6670